Cas no 2137874-85-0 (5-butyl-3-(1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-butyl-3-(1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2137874-85-0
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• CID: 6160869
• PubChem ID: 165831395
• Update Time: 2025-06-11

5-butyl-3-(1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-717146
• 2137874-85-0
• 5-butyl-3-(1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C11H13N3O3/c1-2-3-4-8-9(11(15)16)10(14-17-8)7-5-12-6-13-7/h5-6H,2-4H2,1H3,(H,12,13)(H,15,16)
• InChI Key： YXIQIECYDZVSCP-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C(C2=CN=CN2)=N1)CCCC

Computed Properties

• Exact Mass: 235.09569129g/mol
• Monoisotopic Mass: 235.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92Ų

Additional information on 5-butyl-3-(1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid

Introduction to 5-butyl-3-(1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic Acid (CAS No. 2137874-85-0)

5-butyl-3-(1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by its CAS number 2137874-85-0, has garnered attention due to its unique chemical properties and its role in the development of novel therapeutic agents. The molecular framework of this compound incorporates a 1,2-oxazole core, which is a heterocyclic structure known for its stability and reactivity, making it a valuable scaffold in medicinal chemistry.

The presence of a butyl side chain and an imidazole moiety at the 3-position of the oxazole ring enhances the compound's pharmacological profile. The butyl group contributes to lipophilicity, which can influence membrane permeability and bioavailability, while the imidazole ring is known for its biological activity and interaction with various biological targets. These features make 5-butyl-3-(1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in oxazole derivatives due to their broad spectrum of biological activities. Oxazoles are particularly noted for their antimicrobial, anti-inflammatory, and anticancer properties. The specific derivative 5-butyl-3-(1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid has been studied for its potential in modulating enzyme activity and inhibiting pathways associated with diseases such as cancer and inflammation. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cell signaling pathways.

The synthesis of 5-butyl-3-(1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the oxazole ring through condensation reactions, followed by functionalization with the butyl group and the imidazole moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the imidazole group efficiently.

The pharmacological evaluation of 5-butyl-3-(1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with target proteins and enzymes, while in vivo studies aim to evaluate its efficacy and safety in animal models. These studies have provided valuable insights into the compound's potential therapeutic applications. For instance, research has shown that this compound may have significant anti-inflammatory effects by inhibiting key inflammatory pathways.

The structural features of 5-butyl-3-(1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid also make it a suitable candidate for further derivatization to enhance its pharmacological properties. By modifying the substituents on the oxazole ring or introducing additional functional groups, researchers can fine-tune the compound's activity and selectivity. This approach is often employed in drug development to optimize a lead compound into a viable therapeutic agent.

In conclusion, 5-butyl-3-(1H-imidazol-5-ytl)-1,2 oxazole -4 carboxylic acid (CAS No. 2137874 -85 -0) is a promising compound with significant potential in pharmaceutical applications. Its unique molecular structure and biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in the discovery of novel therapeutic agents.